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Compound of Interest

Compound Name: D-Glucitol-3-13C

Cat. No.: B12391456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for D-Glucitol-
3-13C, a stable isotope-labeled form of D-Glucitol (also known as D-Sorbitol). While the

isotopic label does not impart radioactivity, adherence to proper laboratory practices is

essential to ensure the integrity of the compound and the safety of personnel.[1][2]

Compound Identification and Properties
D-Glucitol-3-13C is a sugar alcohol where the carbon atom at the third position has been

replaced with a stable carbon-13 isotope.[3] This labeling is primarily used for tracking the

molecule in metabolic studies and other research applications using techniques like mass

spectrometry and NMR spectroscopy.[4][5] Its chemical and physical properties are essentially

identical to its unlabeled counterpart, D-Glucitol.

Table 1: Physical and Chemical Properties of D-Glucitol
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Property Value Source(s)

Molecular Formula C₅¹³CH₁₄O₆

Molecular Weight 183.17 g/mol

Appearance
White or almost white,

crystalline powder

Odor Odorless

pH 5.0 - 7.0 (in aqueous solution)

Melting Point
89 - 101 °C (can vary with

crystalline form)

Boiling Point 295 °C / 563 °F

Solubility Soluble in water

Stability Stable under normal conditions

Hazard Identification and Safety Precautions
According to the Globally Harmonized System (GHS), D-Glucitol is not classified as a

hazardous substance or mixture. However, it is crucial to handle it in accordance with good

industrial hygiene and safety practices.

Table 2: Hazard and Precautionary Statements
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Hazard Category GHS Classification Precautionary Measures

Acute Toxicity Not Classified
Avoid ingestion and inhalation

of dust.

Skin Corrosion/Irritation Not Classified

Wear protective gloves and

clothing to prevent skin

exposure.

Eye Damage/Irritation Not Classified

Wear appropriate protective

eyeglasses or chemical safety

goggles.

Respiratory/Skin Sensitization Not Classified
Ensure adequate ventilation,

especially in confined areas.

Experimental Protocols and Handling Procedures
General Handling Workflow
The following diagram illustrates a standard workflow for handling D-Glucitol-3-13C in a

laboratory setting.
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General Laboratory Workflow for D-Glucitol-3-13C
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Detailed Methodologies
Receiving and Storage:

Upon receipt, verify the compound's identity and integrity.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

For hygroscopic materials like D-Glucitol, storage in a desiccator or a dry box is ideal.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.

Skin Protection: Handle with gloves. Dispose of contaminated gloves after use in accordance

with applicable laws and good laboratory practices.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Weighing and Handling:

Handle in a well-ventilated area or under a chemical fume hood to avoid dust generation.

Use appropriate tools to handle the solid material to prevent contamination.

Spill and Waste Disposal:

Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal

container. Clean the affected area by spreading water on the contaminated surface and

dispose of it according to local and regional authority requirements.

Large Spills: Use a shovel to put the material into a convenient waste disposal container.

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations. Do not let the product enter drains.

Emergency Procedures
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Table 3: First-Aid Measures

Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Make

the victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce carbon oxides.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Logical Relationships of Safety Precautions
The following diagram illustrates the relationship between the compound's properties and the

required safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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